Cas no 1379335-89-3 (2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone)
1379335-89-3 structure
Product Name:2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone
CAS No:1379335-89-3
MF:C8H5BrF3NO
MW:268.030611753464
CID:2101237
Update Time:2023-08-03
2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-1-(5-(trifluoromethyl)pyridin-3-yl)ethanone
- 2-bromo-1-(5-(trifluoromethyl)pyridin-3-yl)ethanon
- 2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone
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- Inchi: 1S/C8H5BrF3NO/c9-2-7(14)5-1-6(4-13-3-5)8(10,11)12/h1,3-4H,2H2
- InChI Key: XVCHOHWTBFXBND-UHFFFAOYSA-N
- SMILES: BrCC(C1=CN=CC(C(F)(F)F)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Topological Polar Surface Area: 30
2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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